2-(benzo[d][1,3]dioxol-5-yl)-N-(4,4-difluorocyclohexyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-(4,4-difluorocyclohexyl)acetamide
• InChI: InChI=1S/C15H17F2NO3/c16-15(17)5-3-11(4-6-15)18-14(19)8-10-1-2-12-13(7-10)21-9-20-12/h1-2,7,11H,3-6,8-9H2,(H,18,19)
• InChI Key: KKMKJGIEFFXABB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CC2=CC3=C(C=C2)OCO3)(F)F
• Molecular Formula: C15H17F2NO3
• Molecular Weight: 297.30 g/mol
• CAS No.: 2034515-80-3

Description

2-(benzo[d][1,3]dioxol-5-yl)-N-(4,4-difluorocyclohexyl)acetamide is a useful research compound. Its molecular formula is C15H17F2NO3 and its molecular weight is 297.302. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activities

• Synthesis of Benzodiazepines : A study by Naraboli & Biradar (2017) describes the synthesis of benzodiazepines bearing benzimidazole/benzothiazole and indole moieties, which showed potent antimicrobial activity against various bacteria and fungi, as well as good antioxidant activity.
• Ultrasound Synthesis of Triazoles : Rezki (2016) discusses the ultrasound-assisted synthesis of triazoles tethering bioactive benzothiazole nucleus, which displayed significant antimicrobial activities.

Anti-Inflammatory and Antioxidant Properties

• Synthesis of Thiazolidin Derivatives : A paper by Nikalje et al. (2015) focuses on the synthesis of thiazolidin derivatives with promising anti-inflammatory activity and low ulcerogenic toxicity.
• Antioxidant and Anti-inflammatory Compounds : Koppireddi et al. (2013) synthesized novel acetamide derivatives that exhibited both antioxidant and anti-inflammatory activities.

Antitumor Activity

• Benzothiazole Derivatives for Antitumor Activity : The study by Yurttaş et al. (2015) synthesized benzothiazole derivatives with considerable anticancer activity against various cancer cell lines.

Radioligand for Receptors

• Selective Antagonist Radioligand : Baraldi et al. (2004) developed a selective antagonist ligand for A2B adenosine receptors, useful for pharmacological characterization.

Miscellaneous Applications

• Antioxidant Coumarin Derivatives : Kadhum et al. (2011) studied the antioxidant activity of synthesized coumarin derivatives.
• Benzimidazole Derivatives as Antioxidants : Basta et al. (2017) prepared and studied benzimidazole derivatives as antioxidants for base oil.

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized.